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Compound of Interest

2,3,4,6-Tetrafluorophenylboronic
Compound Name: o
aci

Cat. No.: B1304977

A Technical Safety Guide to 2,3,4,6-Tetrafluorophenylboronic Acid

This document provides a comprehensive overview of the safety data for 2,3,4,6-
Tetrafluorophenylboronic acid (CAS No: 511295-00-4), intended for researchers, scientists,
and professionals in drug development. The information is compiled from various safety data
sheets to ensure a thorough understanding of the substance's hazards, handling, and
emergency procedures.

Chemical Identification

Identifier Value

Product Name 2,3,4,6-Tetrafluorophenylboronic acid

BORONIC ACID,(2,3,4,6-

Synenyms TETRAFLUOROPHENYL)- (9Cl)
CAS Number 511295-00-4[1]

Molecular Formula CeH3BF40O2[1]

Molecular Weight 193.89 g/mol [1]

MDL Number MFCD04039309
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Hazard Identification and Classification

2,3,4,6-Tetrafluorophenylboronic acid is classified as an irritant. The GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) classifications and
corresponding hazard statements are summarized below.

GHS Classification Hazard Statement
Skin Irritation Causes skin irritation (H315)
Eye Irritation Causes serious eye irritation (H319)

Specific target organ toxicity — Single exposure  May cause respiratory irritation (H335)

GHS Label Elements:
o Pictogram: Exclamation mark (GHS07)

» Signal Word: Warning

Physical and Chemical Properties

The table below summarizes the key physical and chemical properties of the compound.

Property Value Source
Appearance White to off-white solid [1]
Melting Point 121-123°C [1]
Boiling Point 244°C [1]
Density 1.53 g/cm3 [1]
Flash Point 101°C [1]

First Aid Measures

In case of exposure, follow the first aid measures outlined below. A logical workflow for
emergency first aid is provided in the diagram that follows.
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General Advice: Show the safety data sheet to the doctor in attendance.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration and consult a physician.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
or shower.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Immediately
consult a physician.[3]
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Type of Exposure

Inhalation Skin Contact Eye Contact

Immediate Actions

\A A\ \4 \4
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water

Follow-up / Medical Attention

Wash Skin with Soap & Water Continue Rinsing for 15 mins Do NOT Induce Vomiting

Give Oxygen if Needed

f irritation persists

if irritation persists

> Seek Immediate Medical Attention <

Click to download full resolution via product page
First Aid Emergency Workflow

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to minimize risk. The required personal protective
equipment (PPE) is determined by the substance's hazards.

Safe Handling:

¢ Avoid contact with skin and eyes.[2]
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e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Use only outdoors or in a well-ventilated area.

e Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3]

Keep container tightly closed.

Recommended storage temperature is between 2-8°C.[1]

Store under an inert atmosphere.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear protective gloves. The specific type should be chosen based on the
breakthrough time and permeation rate.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation is experienced.[4]
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Identified Hazards (H-Statements)

H315 H319 H335

Causes Skin Irritation Causes Serious Eye Irritation May Cause Respiratory Irritation

\

AN
\ /’recautionary Response (P-Statemerits) \‘

P280 P261 pP271
Wear protective gloves/eye protection Avoid breathing dust Use in well-ventilated area
7 7
/ VA

Required Personal Protective Equipment

Protective Gloves Safety Goggles / Face Shield Respirator / Fume Hood

Click to download full resolution via product page
Hazard-based PPE Selection Logic

Accidental Release Measures

In the event of a spill, follow the procedures below to ensure safety and minimize
environmental contamination.

* Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Avoid dust formation.

+ Environmental Precautions: Do not let the product enter drains.

+ Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Do not create dust.[5]
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Spill Detected

Wear Appropriate PPE

Ensure Adequate Ventilation (Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep up, do not create dust)

Collect in Sealed Container

Dispose of Waste
(According to regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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